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Compound of Interest

Compound Name: Adentri

Cat. No.: B1665529 Get Quote

Disclaimer: The following guidelines are provided for a hypothetical substance, "Adentri," for

illustrative purposes. Always consult the specific Safety Data Sheet (SDS) for any chemical you

are working with and adhere to your institution's safety protocols.

"Adentri" is a potent, crystalline kinase inhibitor, suspected to be a respiratory irritant and

cytotoxic upon contact. The following procedures are mandatory for all personnel involved in its

handling, storage, and disposal to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure to Adentri. The required level of

protection depends on the procedure being performed and the potential for exposure.

Table 1: Required PPE for Handling Adentri by Task
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Task Gloves Eye Protection Lab Coat/Gown
Respiratory

Protection

Weighing and

Aliquoting (Solid)

Double-gloved

(e.g., nitrile)

Chemical splash

goggles

Disposable gown

over lab coat

N95 respirator or

higher (within a

certified chemical

fume hood)

Solution

Preparation

Double-gloved

(nitrile)

Chemical splash

goggles
Lab coat

Not required if

handled entirely

within a certified

chemical fume

hood

Cell Culture

Application

Single pair of

nitrile gloves
Safety glasses Lab coat

Not required if

handled within a

biosafety cabinet

Storage and

Transport

(Sealed)

Single pair of

nitrile gloves
Safety glasses Lab coat Not required

Experimental Protocol: Preparation of a 10mM
Adentri Stock Solution in DMSO
This protocol outlines the steps for safely preparing a stock solution from solid, powdered

Adentri.

Materials:

Adentri (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Certified chemical fume hood
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Vortex mixer

Sterile microcentrifuge tubes

Appropriate PPE (see Table 1)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is certified and functioning correctly.

Weighing:

Tare a sterile microcentrifuge tube on the analytical balance inside the fume hood.

Carefully weigh the desired amount of Adentri powder directly into the tube. Avoid

creating airborne dust.

Record the exact weight.

Solubilization:

Calculate the required volume of DMSO to achieve a 10mM concentration.

Using a calibrated pipette, add the calculated volume of DMSO to the microcentrifuge tube

containing the Adentri powder.

Tightly cap the tube.

Mixing:

Vortex the solution for 1-2 minutes until the Adentri is completely dissolved. Visually

inspect to ensure no solid particulates remain.

Labeling and Storage:

Clearly label the tube with the compound name ("Adentri"), concentration (10mM), solvent

(DMSO), date of preparation, and your initials.
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Store the stock solution at the recommended temperature (e.g., -20°C) in a designated,

secondary container.

Operational and Disposal Plan
Spill Management:

Minor Spill (inside fume hood):

Alert others in the immediate area.

Absorb the spill with a chemical absorbent pad.

Wipe the area with a decontaminating solution (e.g., 70% ethanol), followed by water.

Collect all contaminated materials in a designated hazardous waste bag.

Major Spill (outside fume hood):

Evacuate the area immediately.

Alert your supervisor and institutional safety office.

Prevent others from entering the contaminated area.

Follow your institution's emergency procedures for hazardous chemical spills.

Waste Disposal:

Solid Waste: All disposable items contaminated with Adentri (e.g., gloves, weigh boats,

pipette tips, absorbent pads) must be collected in a clearly labeled hazardous chemical

waste container.

Liquid Waste: Unused or expired Adentri solutions must be collected in a designated, sealed

hazardous liquid waste container. Do not pour Adentri waste down the drain.
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Caption: Workflow for preparing an Adentri stock solution.
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Caption: Logical flow for the disposal of Adentri-contaminated waste.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Adentri]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665529#personal-protective-equipment-for-
handling-adentri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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